Cas no 102611-86-9 (5-Benzofuranol,3-(1-methylethyl)-)

• Product Name: 5-Benzofuranol,3-(1-methylethyl)-
• CAS No: 102611-86-9
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 135667
• PubChem ID: 53446436
• Update Time: 2025-04-19

5-Benzofuranol,3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Benzofuranol,3-(1-methylethyl)-
• 3-(1-Methylethyl)-5-Benzofuranol
• 3-propan-2-yl-1-benzofuran-5-ol
• 3-Isopropylbenzofuran-5-ol
• BEN053
• 102611-86-9
• 3-(Propan-2-yl)-1-benzofuran-5-ol
• DTXSID30703330

• Inchi： 1S/C11H12O2/c1-7(2)10-6-13-11-4-3-8(12)5-9(10)11/h3-7,12H,1-2H3
• InChI Key： QDVFZAYPPNVADK-UHFFFAOYSA-N
• SMILES： O1C=C(C2C=C(C=CC1=2)O)C(C)C

Computed Properties

• Exact Mass: 176.08400
• Monoisotopic Mass: 176.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.4A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.138
• Boiling Point: 277.469 °C at 760 mmHg
• Flash Point: 121.61 °C
• Refractive Index: 1.593
• PSA: 33.37000
• LogP: 3.26180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans